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Compound of Interest

Compound Name: Pentylcyclohexyl acetate

Cat. No.: B15347341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, properties, and

application of pentylcyclohexyl acetate and its close analogue, p-tert-butylcyclohexyl acetate

(PTBCHA), in the field of fragrance chemistry. Due to the limited availability of specific

quantitative data for pentylcyclohexyl acetate, data for the structurally and functionally similar

PTBCHA is used as a proxy to provide relevant performance insights.

Introduction
Pentylcyclohexyl acetate is a synthetic aroma chemical valued for its pleasant and versatile

scent profile. As an ester, it belongs to a class of compounds that are fundamental to the

fragrance industry, known for their fruity and floral characteristics. Its cyclohexyl moiety imparts

a unique complexity, adding woody and herbal undertones. This ingredient is utilized in a wide

array of fragranced products, from fine perfumes to functional products like soaps and

detergents, where its stability and substantivity are highly valued.[1][2][3]

The olfactory characteristics of cyclohexyl acetates are significantly influenced by their isomeric

forms (cis and trans). For instance, in the closely related p-tert-butylcyclohexyl acetate

(PTBCHA), the trans-isomer is described as having a rich, woody odor, while the cis-isomer

possesses a more intense and floral character.[4][5] This isomeric difference is a critical

consideration in the synthesis and application of these fragrance compounds.
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Physicochemical and Olfactory Properties
The properties of pentylcyclohexyl acetate are comparable to those of p-tert-butylcyclohexyl

acetate (PTBCHA). The following tables summarize the key physicochemical and olfactory data

for PTBCHA, which serves as a reliable analogue.

Table 1: Physicochemical Properties of p-tert-Butylcyclohexyl Acetate (PTBCHA)

Property Value Reference

CAS Number 32210-23-4 [3][6][7]

Molecular Formula C12H22O2 [6][7]

Molecular Weight 198.30 g/mol [6][7]

Appearance Colorless clear oily liquid [2]

Boiling Point 228-230 °C at 760 mmHg [2][4]

Specific Gravity 0.934 - 0.939 g/mL at 25 °C [2]

Refractive Index 1.450 - 1.454 at 20 °C [2]

Vapor Pressure
0.103 mmHg at 25 °C

(estimated)
[2][7]

Flash Point >100 °C [3][8]

Solubility

Soluble in ethanol, kerosene,

paraffin oil; very slightly soluble

in water.

[2]

Table 2: Olfactory Profile of p-tert-Butylcyclohexyl Acetate (PTBCHA)
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Olfactory Characteristic Description Reference

Odor Type Woody, Floral, Fruity, Sweet [5][6][7][9]

Odor Description

A sophisticated and complex

odor with a floral, woody-orris

character. Described as sweet,

rich, and woody, with notes of

cedar, fruit, herbs, and balsam.

[2][7][10]

Substantivity on Blotter Approximately 8 hours [2][7]

Typical Use Level

Up to 20% in fragrance

concentrate. In consumer

products: 0.2% - 10%.

[2][7][11]

Isomer Influence
trans-isomer: Rich, woody. cis-

isomer: More intense, floral.
[4][5]

Experimental Protocols
Synthesis of Pentylcyclohexyl Acetate via Fischer
Esterification
This protocol describes the synthesis of pentylcyclohexyl acetate from 4-pentylcyclohexanol

and acetic acid using a strong acid catalyst, a process known as Fischer esterification.[12][13]

[14]

Materials:

4-pentylcyclohexanol

Glacial acetic acid

Concentrated sulfuric acid (H₂SO₄) or other acid catalyst (e.g., p-toluenesulfonic acid)

Anhydrous sodium sulfate (Na₂SO₄)

Diethyl ether or other suitable extraction solvent
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Saturated sodium bicarbonate solution (NaHCO₃)

Saturated sodium chloride solution (brine)

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirring

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine 4-

pentylcyclohexanol and an excess of glacial acetic acid (typically a 2 to 5-fold molar excess).

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid

(approximately 1-2% of the total reaction volume) to the stirring mixture.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle. Maintain the reflux with continuous stirring for 2-4 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Work-up:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and dilute with diethyl ether.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst and excess acetic acid - perform this step carefully to vent any

CO₂ produced), and finally with brine.
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Dry the organic layer over anhydrous sodium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent using a rotary evaporator.

The crude pentylcyclohexyl acetate can be further purified by vacuum distillation to yield

the final product.

4-Pentylcyclohexanol +
Glacial Acetic Acid

Reflux (2-4 hours)

H₂SO₄ (catalyst)

Work-up:
- Dilution with Ether

- Washing (H₂O, NaHCO₃, Brine)
- Drying (Na₂SO₄)

Purification:
- Solvent Removal

- Vacuum Distillation

Pentylcyclohexyl Acetate
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Click to download full resolution via product page

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
This protocol provides a general method for the analysis of synthesized pentylcyclohexyl
acetate to determine its purity and identify any byproducts.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)

GC Conditions (Typical):

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness

Carrier Gas: Helium, constant flow rate (e.g., 1 mL/min)

Inlet Temperature: 250 °C

Injection Volume: 1 µL (split or splitless injection)

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp: 5 °C/min to 240 °C

Hold at 240 °C for 5 minutes

MS Conditions (Typical):

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 40-400

Source Temperature: 230 °C

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15347341?utm_src=pdf-body-img
https://www.benchchem.com/product/b15347341?utm_src=pdf-body
https://www.benchchem.com/product/b15347341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quadrupole Temperature: 150 °C

Solvent Delay: 3-5 minutes

Data Analysis: The resulting chromatogram and mass spectra can be analyzed by comparing

the fragmentation patterns with spectral libraries (e.g., NIST, Wiley) to confirm the identity of

pentylcyclohexyl acetate and any other components in the sample.

Application in Fragrance Formulations
Pentylcyclohexyl acetate is a versatile ingredient that can be incorporated into a wide range

of fragrance types. Its woody and floral character makes it an excellent blender, enhancing and

modifying other fragrance notes.[2][10]

Fine Fragrances: It can be used as a middle note to bridge the transition from top notes to

base notes, adding a sophisticated woody-floral character.[15]

Functional Perfumery: Due to its excellent stability in various media, including alkaline

conditions, it is widely used in soaps, detergents, shampoos, and other personal care

products.[1][3][5] It contributes to a long-lasting impression of freshness and cleanliness.

Blending: It blends well with ionones, cedarwood derivatives, and a variety of floral and fruity

notes, enriching the overall quality of the fragrance.[2][10]

The logical relationship of a fragrance compound like pentylcyclohexyl acetate within a

perfume structure can be visualized as part of the fragrance pyramid.
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Olfactory Signaling Pathway
The perception of fragrance molecules like pentylcyclohexyl acetate begins with their

interaction with olfactory receptors in the nasal cavity. This initiates a complex signaling

cascade that results in the perception of smell in the brain.

The binding of an odorant molecule to a G-protein coupled receptor (GPCR) on an olfactory

receptor neuron triggers a series of intracellular events. This includes the activation of adenylyl

cyclase, leading to an increase in cyclic AMP (cAMP). The elevated cAMP levels open cyclic

nucleotide-gated ion channels, causing an influx of Na⁺ and Ca²⁺ ions. This depolarizes the

neuron, generating an action potential that is transmitted to the olfactory bulb and then to

higher cortical areas for processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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